Cas no 39085-66-0 (butan-1-amine sulfate (2:1))

• Product name: butan-1-amine sulfate (2:1)
• CAS No: 39085-66-0
• MF: H₂O₄S^.₂[C₄H₁₁N]
• MW: 244.35216
• CID: 1496071
• PubChem ID: 217637

butan-1-amine sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• butan-1-amine sulfate (2:1)
• butan-1-amine,sulfuric acid
• 39085-66-0
• n-Butyl-ammonium sulfate
• Sulfuric acid, di(butylamine) salt
• Butylamine, sulfate (2:1)
• DTXSID40959902
• Sulfuric acid--butan-1-amine (1/2)

• Inchi： InChI=1S/2C4H11N.H2O4S/c2*1-2-3-4-5;1-5(2,3)4/h2*2-5H2,1H3;(H2,1,2,3,4)
• InChI Key： KCFKHWSNVPJBEP-UHFFFAOYSA-N
• SMILES： CCCCN.CCCCN.OS(=O)(=O)O

Computed Properties

• Exact Mass: 244.14582
• Monoisotopic Mass: 244.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 94.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 126.64